isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate

• IUPAC Name: propan-2-yl 4-[(4-chloro-1,5-dimethylpyrazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C16H18ClN3O3/c1-9(2)23-16(22)11-5-7-12(8-6-11)18-15(21)14-13(17)10(3)20(4)19-14/h5-9H,1-4H3,(H,18,21)
• InChI Key: LDOGUDPLWBZWET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C(=O)NC2=CC=C(C=C2)C(=O)OC(C)C)Cl
• Molecular Formula: C16H18ClN3O3
• Molecular Weight: 335.78 g/mol

Description

Isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and industry. This compound is known for its unique properties, which make it a valuable tool for research purposes.

Mechanism of Action

The mechanism of action of isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate is not fully understood. However, it is believed to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
Isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate has been found to have several biochemical and physiological effects. It has been shown to inhibit the production of certain cytokines that are involved in the inflammatory response. It has also been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate in lab experiments is its high purity and stability. However, one of the limitations of using this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate. One of the major directions is the development of new drugs based on this compound. Another direction is the investigation of its potential applications in agriculture and industry.
Conclusion:
In conclusion, isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate is a valuable tool for scientific research due to its unique properties. It has potential applications in various fields such as medicine, agriculture, and industry. Further research on this compound may lead to the development of new drugs and other innovative applications.

Synthesis Methods

The synthesis of isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate involves several steps. The first step involves the reaction of 4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylic acid with isopropyl chloroformate to form isopropyl 4-chloro-1,5-dimethyl-1H-pyrazole-3-carboxylate. The second step involves the reaction of the intermediate product with 4-aminobenzoic acid to form isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate.

Scientific Research Applications

Isopropyl 4-{[(4-chloro-1,5-dimethyl-1H-pyrazol-3-yl)carbonyl]amino}benzoate has been extensively used in scientific research due to its potential applications in various fields. One of the major applications of this compound is in the field of medicine. It has been found to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs.